
4-Methoxy-2,5-dimethylbenzenesulfonyl
Chloride: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Methoxy-2,5-

dimethylbenzenesulfonyl chloride

Cat. No.: B1330946 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride (MDMBSC), a specialized organic compound relevant to

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry. This document outlines its commercial availability, key chemical properties, and

potential applications, with a focus on its role as a versatile reagent in organic synthesis.

Commercial Availability
4-Methoxy-2,5-dimethylbenzenesulfonyl chloride, identified by the CAS Number 91179-12-

3, is commercially available from a number of chemical suppliers catering to the research and

development sector. While availability and pricing are subject to change, the following table

summarizes representative data from various vendors. Researchers are advised to contact

suppliers directly for the most current information.
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Supplier CAS Number Purity
Available
Quantities

Price Range
(USD)

Santa Cruz

Biotechnology,

Inc.

91179-12-3 Not specified 250 mg
$160.00 -

$370.00[1]

Cenmed

Enterprises
Not specified Not specified Not specified

$127.81 -

$733.28

Biosynth 91179-12-3 Not specified Not specified
Contact for

pricing

Hunan Hualong

Pharmaceutical

Co., Ltd.

91179-12-3 Not specified Not specified
Contact for

pricing[2]

Physicochemical Properties
Understanding the physicochemical properties of 4-Methoxy-2,5-dimethylbenzenesulfonyl
chloride is crucial for its effective handling, storage, and application in experimental settings.

Property Value

Molecular Formula C₉H₁₁ClO₃S[1]

Molecular Weight 234.7 g/mol [2]

CAS Number 91179-12-3[1]

MDL Number MFCD08688025[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride is not readily available in the public domain, a general

approach can be inferred from the synthesis of structurally similar benzenesulfonyl chlorides.

The chlorosulfonylation of the corresponding substituted anisole is a common synthetic route.
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A representative, though not identical, procedure for the synthesis of a substituted

methoxybenzenesulfonyl chloride involves the reaction of the parent methoxy compound with a

chlorosulfonating agent. For instance, the synthesis of 4-methoxybenzenesulfonyl chloride has

been achieved by reacting anisole with 100% sulfuric acid and phosphorus oxychloride at low

temperatures, followed by heating. The product is then isolated by precipitation in an ice-water

mixture.

General Workflow for the Synthesis of Arylsulfonyl Chlorides:

Substituted Anisole

Chlorosulfonylation Reaction

Chlorosulfonating Agent
(e.g., Chlorosulfonic Acid or

SO2Cl2 with a catalyst)

Aqueous Workup
(Quenching with ice water)

Filtration and Drying

Arylsulfonyl Chloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of arylsulfonyl chlorides.
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Applications in Drug Development and Organic
Synthesis
Benzenesulfonyl chlorides are a critical class of reagents in organic synthesis, primarily for the

introduction of the sulfonyl group into molecules to form sulfonamides and sulfonate esters.

The methoxy and methyl substituents on the aromatic ring of 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride can influence the reactivity of the sulfonyl chloride and the

properties of the resulting derivatives.

Role as a Protecting Group
In multi-step organic syntheses, particularly in peptide synthesis and the preparation of

complex molecules, protecting reactive functional groups is essential. Sulfonyl chlorides are

often used to protect amine functionalities. The resulting sulfonamide is generally stable to a

wide range of reaction conditions. The specific steric and electronic properties of the 4-

methoxy-2,5-dimethylbenzenesulfonyl group may offer advantages in terms of stability and

selective cleavage compared to other sulfonyl protecting groups.

Workflow for Amine Protection using a Sulfonyl Chloride:

Primary or Secondary Amine

Sulfonylation Reaction

4-Methoxy-2,5-dimethyl-
benzenesulfonyl chloride

Base
(e.g., Pyridine, Triethylamine)

Protected Amine
(Sulfonamide)

Click to download full resolution via product page
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Caption: General workflow for the protection of amines as sulfonamides.

Intermediate in Medicinal Chemistry
The methoxy group is a prevalent substituent in many approved drugs, where it can favorably

influence ligand-target binding, physicochemical properties, and ADME (absorption,

distribution, metabolism, and excretion) parameters.[3] Therefore, 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride serves as a valuable building block for the synthesis of

novel sulfonamide-containing compounds with potential therapeutic applications. The

sulfonamide functional group itself is a key structural motif in a wide array of pharmaceuticals,

including antibacterial, diuretic, and anticonvulsant drugs.

Safety and Handling
4-Methoxy-2,5-dimethylbenzenesulfonyl chloride, like other sulfonyl chlorides, is expected

to be a corrosive and moisture-sensitive compound. It is crucial to handle this reagent in a well-

ventilated fume hood, wearing appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Contact with water should be avoided as it can lead to

the formation of the corresponding sulfonic acid and hydrochloric acid. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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